Cas no 2228956-56-5 ((1H-indol-3-yl)methyl sulfamate)

• Product Name: (1H-indol-3-yl)methyl sulfamate
• CAS No: 2228956-56-5
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 6435338
• PubChem ID: 165899618
• Update Time: 2025-10-29

(1H-indol-3-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (1H-indol-3-yl)methyl sulfamate
• EN300-1991338
• 2228956-56-5

• Inchi： 1S/C9H10N2O3S/c10-15(12,13)14-6-7-5-11-9-4-2-1-3-8(7)9/h1-5,11H,6H2,(H2,10,12,13)
• InChI Key： DNPWXZGHDUDIBF-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 226.04121336g/mol
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93.6Ų

Additional information on (1H-indol-3-yl)methyl sulfamate

The Compound CAS No 2228956-56-5: (1H-indol-3-yl)methyl sulfamate

(1H-indol-3-yl)methyl sulfamate, identified by the CAS registry number 2228956-56-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug discovery and development. The molecule consists of an indole ring system, a sulfonamide group, and a methylene bridge connecting these two functional groups. Its structure allows for diverse interactions, making it a valuable tool in exploring biological systems.

The indole moiety in (1H-indol-3-yl)methyl sulfamate is a key structural feature that contributes to its pharmacological properties. Indole derivatives are well-known for their biological activity, including anti-inflammatory, antioxidant, and anticancer effects. The sulfonamide group further enhances the compound's versatility by providing additional hydrogen bonding capabilities and modulating its physicochemical properties. Recent studies have highlighted the potential of this compound as a lead molecule for developing novel therapeutic agents.

Recent research has focused on the synthesis and characterization of (1H-indol-3-yl)methyl sulfamate. Scientists have developed efficient synthetic routes to prepare this compound, leveraging modern organic chemistry techniques. These methods often involve multi-component reactions or catalytic processes that improve yield and selectivity. The compound's stability under various conditions has also been thoroughly investigated, ensuring its suitability for large-scale production and subsequent biological testing.

In terms of biological activity, (1H-indol-3-yl)methyl sulfamate has shown promising results in preclinical studies. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies have demonstrated its capacity to modulate cellular signaling pathways associated with cancer progression, indicating its role as a candidate for anticancer therapies.

The environmental impact of (1H-indol-3-yl)methyl sulfamate has also been a topic of interest. Assessments of its biodegradability and toxicity profiles are essential for determining its safety in industrial and therapeutic applications. Recent findings suggest that the compound exhibits low toxicity to non-target organisms, which is a positive indicator for its potential use in pharmaceuticals.

In conclusion, (1H-indol-3-yl)methyl sulfamate, with its unique structure and diverse functional groups, represents a significant advancement in chemical research. Its potential applications span across multiple disciplines, from drug discovery to materials science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in future innovations within the chemical and pharmaceutical industries.